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Compound of Interest

Compound Name: VT-105

Cat. No.: B12370166

Audience: Researchers, scientists, and drug development professionals.

Introduction VT-105 is a highly potent and selective small molecule inhibitor of TEA Domain
(TEAD) transcription factors.[1] It functions by blocking the auto-palmitoylation of TEAD, a
critical step for its interaction with the transcriptional co-activators YAP (Yes-associated protein)
and TAZ (transcriptional coactivator with PDZ-binding motif).[1][2] These proteins are the
downstream effectors of the Hippo signaling pathway, which is crucial for regulating tissue
growth and organ size.[2] Dysregulation of the Hippo pathway and subsequent activation of the
YAP/TAZ-TEAD transcriptional program are implicated in various cancers, particularly NF2-
deficient mesothelioma.[3][4] VT-105 selectively inhibits YAP/TAZ-TEAD promoted gene
transcription, demonstrating an IC50 of 10.4 nM in reporter assays.[1]

Accurate preparation of stock solutions is a fundamental requirement for ensuring
reproducibility and reliability in experimental studies involving VT-105. This document provides
a detailed protocol for the preparation, storage, and handling of a VT-105 stock solution for
research use.

VT-105 Chemical and Physical Properties

A summary of the key quantitative data for VT-105 is presented below. This information is
essential for accurate calculations and proper handling of the compound.
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Property Value Reference
Synonyms VT 105, VT105 [31[5]

CAS Number 2417718-38-6 (S-isomer) [31[5]
Molecular Formula C24H18F3N30 [31[5]
Molecular Weight 421.42 g/mol [31[5]
Appearance Solid [5]
Solubility 10 mM in DMSO [1]

Purity >98% (typical)

Dry, dark. Short term (days-
Storage (Powder) weeks) at 0-4°C; Long term [31[5]
(months-years) at -20°C.

Storage (Stock Solution) Aliquoted and stored at -80°C. [5]

Experimental Protocol: Preparation of 10 mM VT-105
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of VT-105 in Dimethyl
Sulfoxide (DMSO).

Materials and Equipment

e VT-105 powder (CAS# 2417718-38-6)

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO, cell culture grade)
e Analytical balance

e Spatula

» Weighing paper or boat

o Calibrated micropipettes (P1000, P200)
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« Sterile microcentrifuge tubes or cryogenic vials

» Vortex mixer

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
Safety Precautions

e VT-105 is for research use only and not for human or veterinary use.[3]

e Handle VT-105 powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

[5]

o Wear appropriate PPE, including safety goggles, gloves, and a lab coat, to prevent skin and
eye contact.[5]

o Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

[5]

Step-by-Step Procedure

Calculation: To prepare a 10 mM stock solution, the required mass of VT-105 must be
calculated.

o Formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol )
x 1000 (mg/q)

e For 1 mL of 10 mM stock: Mass (mg) = (0.010 mol/L) x (0.001 L) x (421.42 g/mol ) x 1000
(mg/g) Mass (mg) = 4.2142 mg

Preparation Steps:

» Weighing: Carefully weigh out 4.21 mg of VT-105 powder using an analytical balance and
transfer it into a sterile microcentrifuge tube.

e Solvent Addition: Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the
tube containing the VT-105 powder.
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 Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. A clear solution should be observed. Gentle warming in a 37°C water
bath can be used to aid dissolution if necessary.

» Verification: Ensure no visible particulates remain in the solution. If particulates are present,
continue vortexing.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 uL) in sterile, clearly
labeled cryogenic vials or microcentrifuge tubes.[4]

o Labeling: Label each aliquot clearly with the compound name (VT-105), concentration (10
mM), solvent (DMSO), preparation date, and your initials.

Storage and Handling

e Long-term storage: Store the aliquoted stock solution at -80°C.[5] When stored properly, the
solution should be stable for several months.

e Short-term storage: For daily or weekly use, an aliquot can be stored at -20°C.[3]

o Handling: Before use, thaw a single aliquot at room temperature and gently mix before
diluting into your experimental medium. Avoid leaving the stock solution at room temperature
for extended periods. Discard any unused portion of a thawed aliquot; do not refreeze.[4]

Visualized Pathways and Workflows
Hippo Signaling Pathway and VT-105 Mechanism of
Action

The Hippo signaling pathway is a key regulator of cell proliferation and apoptosis. VT-105
targets the final transcriptional step of this pathway.

Caption: Mechanism of VT-105 in the Hippo signaling pathway.

Experimental Workflow for Stock Solution Preparation

This diagram outlines the logical steps for preparing the VT-105 stock solution.
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Caption: Workflow for preparing VT-105 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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